2-Chloro-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone

• IUPAC Name: (2-chlorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C21H22ClNO3/c22-19-7-2-1-6-18(19)20(24)17-5-3-4-16(14-17)15-23-10-8-21(9-11-23)25-12-13-26-21/h1-7,14H,8-13,15H2
• InChI Key: VHHARJOLKOHRIB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC3=CC(=CC=C3)C(=O)C4=CC=CC=C4Cl
• Molecular Formula: C21H22ClNO3
• DSSTOX Substance ID: DTXSID70643322
• Molecular Weight: 371.9 g/mol
• CAS No.: 898761-99-4

Description

2-Chloro-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone (CBD) is a compound that has been studied for its potential applications in the field of science and technology. CBD is a derivative of benzophenone, a type of aromatic ketone. It has been studied for its use in organic synthesis, as a UV absorber, and as a potential therapeutic agent. CBD has a wide range of applications in the field of organic synthesis, as well as in biochemical and physiological research.

Scientific Research Applications

• Antiviral Properties : Spirothiazolidinone derivatives, which share a structural resemblance to the compound , have shown strong antiviral activity. Compounds with similar structures exhibited significant effectiveness against influenza A/H3N2 virus and human coronavirus 229E, highlighting the potential of this class of compounds in antiviral drug development (Apaydın et al., 2020).

• Antitubercular Drug Candidate : A structural study of a benzothiazinone derivative, closely related to the compound , showed promise as an antitubercular drug. This study provides insight into the potential application of such compounds in treating tuberculosis (Richter et al., 2022).

• Anticonvulsant Activity : Compounds with structural similarities to 2-Chloro-3'-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone have been investigated for their anticonvulsant properties. This research expands our understanding of how modifications to the compound's structure can influence its effectiveness in treating seizures (Obniska et al., 2006).

• Dopamine Agonist Activity : Research on derivatives of 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes revealed potential dopamine agonist activity. This highlights the potential therapeutic applications of such compounds in neurological disorders (Brubaker & Colley, 1986).

• Antimicrobial and Antitumor Agents : Certain azine derivatives, including benzophenone azine, have been synthesized and evaluated for antimicrobial and antitumor activities. This underscores the potential of such compounds in the development of new antimicrobial and antitumor drugs (Lasri et al., 2018).